2,4,6-TrifluorobenZylZinc bromide

• Molecular Formula: C7H4BrF3Zn
• Molecular Weight: 290.4 g/mol
• IUPAC Name: bromozinc(1+);1,3,5-trifluoro-2-methanidylbenzene
• InChI: InChI=1S/C7H4F3.BrH.Zn/c1-4-6(9)2-5(8)3-7(4)10;;/h2-3H,1H2;1H;/q-1;;+2/p-1
• InChI Key: AOPOPLOEWUUPGL-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=C(C=C(C=C1F)F)F.[Zn+]Br

Description

2,4,6-TrifluorobenZyl bromide (C₇H₄BrF₃, MW 225.01 g/mol) is a fluorinated benzyl halide used in organic synthesis, particularly in nucleophilic substitutions and cross-coupling reactions. Its structure features three fluorine atoms at the 2, 4, and 6 positions of the benzene ring and a bromomethyl group at the 1-position (Figure 1). This electron-deficient aromatic system enhances reactivity toward organometallic reagents like Grignard or organozinc compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 2,4,6-TrifluorobenZylZinc bromide typically involves the reaction of 2,4,6-trifluorobenzyl bromide with zinc in the presence of a suitable solvent such as tetrahydrofuran. The reaction is usually carried out under an inert atmosphere to prevent oxidation and other side reactions. The general reaction can be represented as follows: [ \text{C}_7\text{H}_4\text{BrF}_3 + \text{Zn} \rightarrow \text{C}_7\text{H}_4\text{ZnBrF}_3 ]

Industrial Production Methods: On an industrial scale, the production of 2,4,6-Triflu

Comparison with Similar Compounds

Research Findings and Data Gaps

The evidence highlights 2,4,6-TrifluorobenZyl bromide as a commercial reagent (Thermo Scientific, 97% purity) priced between €66.71–€252.00 (2025).

Critical Data Gaps :

No experimental data on 2,4,6-TrifluorobenZylZinc bromide (synthesis, stability, or reactivity) is available in the evidence.

Comparisons to organozinc reagents (e.g., benzylzinc bromide) rely on general organometallic chemistry principles rather than direct studies.